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Compound of Interest

Compound Name: 2-Benzyloxy-1,3-propanediol

Cat. No.: B125460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-

(Phenylmethoxy)-1,3-propanediol, a glycerol derivative utilized in various research and

development applications. The data presented herein is compiled from verified sources to

ensure accuracy and reliability for professional use.

Quantitative Data Summary
The fundamental molecular attributes of 2-(Phenylmethoxy)-1,3-propanediol are summarized in

the table below for straightforward reference and comparison.

Property Value References

Molecular Formula C₁₀H₁₄O₃ [1][2][3][4]

Linear Formula C₆H₅CH₂OCH(CH₂OH)₂ [5][6]

Molecular Weight 182.22 g/mol [3][4][5][6][7]

CAS Number 14690-00-7 [1][3][4][5][6]

Synonyms
This compound is also known by several alternative names in scientific literature and

commercial listings:
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2-(Benzyloxy)-1,3-propanediol[1]

2-O-Benzylglycerol[1][3][4]

Glycerol 2-benzyl ether[1][4]

Experimental Protocols
The determination of the molecular weight and formula of 2-(Phenylmethoxy)-1,3-propanediol

is typically achieved through standard analytical chemistry techniques. High-resolution mass

spectrometry (HRMS) is employed to determine the exact mass, from which the molecular

formula can be deduced. The molecular weight is then calculated based on the established

formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from compound identification to the

determination of its molecular properties.

Compound Identification
(2-(Phenylmethoxy)-1,3-propanediol)

Molecular Formula Determination
(e.g., via Elemental Analysis, HRMS)

  Analyzed by Molecular Weight Calculation
(Based on Atomic Weights)

  Leads to

Click to download full resolution via product page

Caption: Workflow for determining the molecular formula and weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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